Cas no 62782-27-8 (1,4-Cyclohexadiene, 1-(1-methylethyl)-)

• Product Name: 1,4-Cyclohexadiene, 1-(1-methylethyl)-
• CAS No: 62782-27-8
• MF: C₉H₁₄
• MW: 122.207462787628
• CID: 431518
• PubChem ID: 14120453
• Update Time: 2025-04-19

1,4-Cyclohexadiene, 1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexadiene, 1-(1-methylethyl)-
• 1-propan-2-ylcyclohexa-1,4-diene
• 1-ISOPROPYLCYCLOHEXA-1,4-DIENE
• 1-(Propan-2-yl)cyclohexa-1,4-diene
• 62782-27-8
• DTXSID30556202

• Inchi： 1S/C9H14/c1-8(2)9-6-4-3-5-7-9/h3-4,7-8H,5-6H2,1-2H3
• InChI Key： RGMGAPYVLURMAG-UHFFFAOYSA-N
• SMILES： C(C)(C)C1=CCC=CC1

Computed Properties

• Exact Mass: 122.10962
• Monoisotopic Mass: 122.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons